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Compound of Interest

Compound Name: Fmoc-Ser-OtBu

Cat. No.: B556951 Get Quote

For researchers and professionals in the field of drug development and peptide chemistry, a

precise understanding of the reagents used is paramount. Fmoc-Ser(OtBu)-OH, a serine

derivative, is a critical building block in solid-phase peptide synthesis. This guide provides a

concise overview of its fundamental chemical properties and structural components.

Chemical and Physical Properties
The key quantitative data for Fmoc-Ser(OtBu)-OH are summarized in the table below, providing

a quick reference for experimental design and analysis.

Property Value References

Molecular Formula C22H25NO5 [1][2]

Molecular Weight 383.44 g/mol [1][2][3][4][5]

CAS Number 71989-33-8 [1][2][3]

Appearance White to off-white solid/powder [1][2]

Storage Temperature 2-8°C [2]

Structural Overview
To visualize the relationships between the constituent parts of the Fmoc-Ser(OtBu)-OH

molecule, the following diagram illustrates its key functional groups. This protected amino acid
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is comprised of a central serine residue, an N-terminal fluorenylmethyloxycarbonyl (Fmoc)

protecting group, and a C-terminal tert-butyl (OtBu) protecting group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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